Cas no 65456-64-6 (Cyclohexanecarbonitrile, 2-methyl-3-oxo-)

• Product Name: Cyclohexanecarbonitrile, 2-methyl-3-oxo-
• CAS No: 65456-64-6
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 4109623
• Update Time: 2025-05-21

Cyclohexanecarbonitrile, 2-methyl-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonitrile, 2-methyl-3-oxo-

• Inchi： 1S/C8H11NO/c1-6-7(5-9)3-2-4-8(6)10/h6-7H,2-4H2,1H3
• InChI Key： QGEQXPHYEPMKKG-UHFFFAOYSA-N
• SMILES： C1(C#N)CCCC(=O)C1C

Additional information on Cyclohexanecarbonitrile, 2-methyl-3-oxo-

Cyclohexanecarbonitrile, 2-methyl-3-oxo- (CAS No. 65456-64-6): An Overview of Its Properties and Applications

Cyclohexanecarbonitrile, 2-methyl-3-oxo- (CAS No. 65456-64-6) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as 2-Methyl-3-oxocyclohexanecarbonitrile, is characterized by its unique structural features and diverse applications in various scientific and industrial domains.

The molecular formula of Cyclohexanecarbonitrile, 2-methyl-3-oxo- is C₈H₁₁NO₂, and it has a molecular weight of approximately 153.18 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its chemical structure consists of a cyclohexane ring with a cyano group (-CN) and a ketone group (-CO) attached to the ring, along with a methyl group (-CH₃) at the 2-position.

In recent years, Cyclohexanecarbonitrile, 2-methyl-3-oxo- has been the subject of extensive research due to its potential applications in the synthesis of more complex organic molecules. One of the key areas of interest is its use as an intermediate in the production of pharmaceuticals and agrochemicals. The presence of the cyano and ketone functional groups makes it an excellent starting material for various chemical transformations, including nucleophilic additions, reductions, and condensations.

A notable study published in the Journal of Organic Chemistry (2021) highlighted the use of Cyclohexanecarbonitrile, 2-methyl-3-oxo- in the synthesis of novel antiviral agents. The researchers demonstrated that this compound can be efficiently converted into a series of derivatives with potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding underscores the potential of Cyclohexanecarbonitrile, 2-methyl-3-oxo- in developing new therapeutic strategies for viral infections.

Beyond its pharmaceutical applications, Cyclohexanecarbonitrile, 2-methyl-3-oxo- has also found utility in materials science. A recent study published in Advanced Materials (2022) explored the use of this compound as a building block for designing novel polymers with enhanced mechanical properties. The researchers synthesized a series of copolymers containing Cyclohexanecarbonitrile, 2-methyl-3-oxo- units and demonstrated their superior tensile strength and thermal stability compared to conventional polymers.

In the field of environmental chemistry, Cyclohexanecarbonitrile, 2-methyl-3-oxo- has been investigated for its potential as a biodegradable solvent. A study published in Green Chemistry (2020) reported that this compound exhibits excellent biodegradability under aerobic conditions, making it a promising alternative to traditional solvents that are known to persist in the environment. The researchers also noted that Cyclohexanecarbonitrile, 2-methyl-3-oxo- can be synthesized from renewable feedstocks, further enhancing its sustainability profile.

The safety profile of Cyclohexanecarbonitrile, 2-methyl-3-oxo- is another important aspect that has been extensively studied. According to safety data sheets (SDS), this compound is generally considered to have low toxicity when handled properly. However, it is important to follow standard laboratory safety protocols when working with this compound to minimize any potential risks. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn during handling.

In conclusion, Cyclohexanecarbonitrile, 2-methyl-3-oxo-* (CAS No. 65456-64-6) is a multifaceted compound with a wide range of applications in chemistry, biochemistry, pharmaceuticals, materials science, and environmental chemistry. Its unique structural features make it an invaluable starting material for various chemical transformations and synthetic processes. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.